2,4-dichloro-5-[(4-nitrobenzoyl)amino]benzamide

• IUPAC Name: 2,4-dichloro-5-[(4-nitrobenzoyl)amino]benzamide
• InChI: InChI=1S/C14H9Cl2N3O4/c15-10-6-11(16)12(5-9(10)13(17)20)18-14(21)7-1-3-8(4-2-7)19(22)23/h1-6H,(H2,17,20)(H,18,21)
• InChI Key: XLAKEZVUBCPUIL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=C(C=C(C(=C2)C(=O)N)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C14H9Cl2N3O4
• Molecular Weight: 354.1 g/mol

Description

2,4-dichloro-5-[(4-nitrobenzoyl)amino]benzamide is a chemical compound with the molecular formula C13H8Cl2N4O4. It is commonly referred to as DCB-N. This compound is widely used in scientific research due to its unique properties and applications.

Mechanism of Action

DCB-N works by binding to proteins and changing their fluorescence properties. This change in fluorescence can be used to study protein-protein interactions, protein-DNA interactions, and protein-ligand interactions. Additionally, DCB-N can be used to study the mechanism of action of various drugs by binding to the drug target and changing its fluorescence properties.
Biochemical and Physiological Effects:
DCB-N has no known biochemical or physiological effects on living organisms. It is a non-toxic compound that is widely used in scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of DCB-N is its ability to selectively bind to proteins and change their fluorescence properties. This makes it an ideal tool for studying protein-protein interactions, protein-DNA interactions, and protein-ligand interactions. Additionally, DCB-N is a non-toxic compound that is easy to synthesize and purify.
One of the main limitations of DCB-N is its limited solubility in water. This can make it difficult to use in certain experiments. Additionally, DCB-N is not suitable for studying the effects of drugs on living organisms as it has no known biochemical or physiological effects.

Future Directions

There are many potential future directions for DCB-N research. One area of interest is the development of new fluorescent probes based on the DCB-N structure. These probes could be designed to selectively bind to specific proteins or to have improved solubility in water.
Another area of interest is the use of DCB-N in drug discovery. DCB-N could be used to identify new drug targets or to screen potential drug candidates for their ability to bind to specific proteins.
Overall, DCB-N is a valuable tool for scientific research and has the potential to be used in many different areas of study. With continued research, new applications for DCB-N are likely to be discovered.

Scientific Research Applications

DCB-N has a wide range of scientific research applications. It is commonly used as a fluorescent probe to study protein-protein interactions, protein-DNA interactions, and protein-ligand interactions. DCB-N can also be used to study enzyme kinetics and to identify potential inhibitors of enzymes. Additionally, DCB-N can be used to study the mechanism of action of various drugs and to identify new drug targets.